Cas no 61841-84-7 (Propanedioic acid, ethyl-, monobutyl ester)

• Product Name: Propanedioic acid, ethyl-, monobutyl ester
• CAS No: 61841-84-7
• MF: C₉H₁₅O₄
• MW: 187.213003396988
• CID: 464850
• PubChem ID: 71391764
• Update Time: 2025-04-19

Propanedioic acid, ethyl-, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethyl-, monobutyl ester
• 2-butoxycarbonylbutanoate
• 2-(BUTOXYCARBONYL)BUTANOATE
• 61841-84-7
• DTXSID00813591

• Inchi： 1S/C9H16O4/c1-3-5-6-13-9(12)7(4-2)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)/p-1
• InChI Key： JMJULQXUDYKFRP-UHFFFAOYSA-M
• SMILES： O(C(C(C(=O)[O-])CC)=O)CCCC

Computed Properties

• Exact Mass: 187.09705
• Monoisotopic Mass: 187.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43